Cas no 16097-54-4 (Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI))

Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI) structure
16097-54-4 structure
Product Name:Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI)
CAS No:16097-54-4
MF:C6H8FN3
MW:141.146224021912
CID:121415
PubChem ID:45080464
Update Time:2025-04-18

Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI)
    • 2-(fluoromethyl)-6-methylpyrimidin-4-amine
    • Pyrimidine,4-amino-2-(fluoromethyl)-6-methyl-(8ci)
    • 16097-54-4
    • AKOS006365620
    • DTXSID50663982
    • Inchi: 1S/C6H8FN3/c1-4-2-5(8)10-6(3-7)9-4/h2H,3H2,1H3,(H2,8,9,10)
    • InChI Key: HKBQIHCXIAGKQC-UHFFFAOYSA-N
    • SMILES: FCC1=NC(=CC(C)=N1)N

Computed Properties

  • Exact Mass: 141.07034
  • Monoisotopic Mass: 141.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8

Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI) Related Literature

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